Cas no 92321-09-0 (1-(2,5-dimethylphenyl)cyclopentylmethanamine)

1-(2,5-dimethylphenyl)cyclopentylmethanamine structure
92321-09-0 structure
Product Name:1-(2,5-dimethylphenyl)cyclopentylmethanamine
CAS No:92321-09-0
Molecular Formula:C14H21N
Molecular Weight:203.32324385643
CID:6602408
PubChem ID:82491829

1-(2,5-dimethylphenyl)cyclopentylmethanamine Properties

Names and Identifiers

    • 1-(2,5-dimethylphenyl)cyclopentylmethanamine
    • EN300-1870514
    • DTXSID801252286
    • 1-(2,5-Dimethylphenyl)cyclopentanemethanamine
    • [1-(2,5-dimethylphenyl)cyclopentyl]methanamine
    • 92321-09-0
    • InChIKey: DSEZWURUPKVTMV-UHFFFAOYSA-N
    • Inchi: 1S/C14H21N/c1-11-5-6-12(2)13(9-11)14(10-15)7-3-4-8-14/h5-6,9H,3-4,7-8,10,15H2,1-2H3
    • SMILES: NCC1(C2C=C(C)C=CC=2C)CCCC1

Computed Properties

  • Exact Mass: 203.167399674g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 203.167399674g/mol
  • Heavy Atom Count: 15
  • Complexity: 205
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų

1-(2,5-dimethylphenyl)cyclopentylmethanamine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1870514-0.05g
[1-(2,5-dimethylphenyl)cyclopentyl]methanamine
92321-09-0
0.05g
$768.0 2023-09-18

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